Cas no 17335-06-7 (3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester)

3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester structure
17335-06-7 structure
Product Name:3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
CAS No:17335-06-7
MF:C14H13NO4
MW:259.257323980331
CID:213059
PubChem ID:28483
Update Time:2025-04-19

3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
    • 4-Benzoyl-5-methyl-3-isoxazolecarboxylic acid ethyl ester
    • ethyl 4-benzoyl-5-methyl-1,2-oxazole-3-carboxylate
    • ETHYL 4-BENZOYL-5-METHYLISOXAZOLE-3-CARBOXYLATE
    • SCHEMBL994810
    • DTXSID40169605
    • BRN 0996797
    • 3-ISOXAZOLECARBOXYLIC ACID, 4-BENZOYL-5-METHYL-, ETHYL ESTER
    • 17335-06-7
    • Inchi: 1S/C14H13NO4/c1-3-18-14(17)12-11(9(2)19-15-12)13(16)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
    • InChI Key: MIRRVOUGVODFOY-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C2C=CC=CC=2)=O)C(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 259.08449
  • Monoisotopic Mass: 259.084458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.21
  • Boiling Point: 373.2°Cat760mmHg
  • Flash Point: 179.5°C
  • Refractive Index: 1.544
  • PSA: 69.4
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